3-(tert-Butoxycarbonyl)-2,2-dimethylcyclopropane-1-carboxylic acid

• Molecular Formula: C11H18O4
• Molecular Weight: 214.26 g/mol
• SMILES: CC1(C(C1C(=O)OC(C)(C)C)C(=O)O)C
• InChI: InChI=1S/C11H18O4/c1-10(2,3)15-9(14)7-6(8(12)13)11(7,4)5/h6-7H,1-5H3,(H,12,13)
• InChIKey: ZMRUBTHTKGPVHS-UHFFFAOYSA-N

Overview: 3-(tert-Butoxycarbonyl)-2,2-dimethylcyclopropane-1-carboxylic Acid

3-(tert-Butoxycarbonyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS 1824533-77-8) is a racemic cyclopropane-1,2-dicarboxylic acid derivative featuring a free carboxylic acid at C1, a tert-butyl (Boc-type) ester at C3, and a gem-dimethyl substituent at C2 [1]. With molecular formula C11H18O4 and molecular weight 214.26 g/mol, this compound serves as a conformationally constrained, orthogonally protected building block for medicinal chemistry, peptide/peptidomimetic synthesis, and materials research. Commercial availability at 95% purity from multiple global suppliers (Enamine, Macklin, A2B Chem) positions it as an accessible intermediate for route scouting and library synthesis .

Orthogonal Handles Free acid for immediate coupling; tert-butyl ester for later acid-labile release.

Conformational Rigidity gem-Dimethyl group provides Thorpe–Ingold pre-organization for cyclization or scaffold design.

Procurement Access Racemic mixture, 95% purity, stocked by multiple global suppliers for route scouting.

• [1] PubChem Compound Summary CID 13041625: 3-(tert-Butoxycarbonyl)-2,2-dimethylcyclopropane-1-carboxylic acid. National Center for Biotechnology Information (2025). View Source

3-(tert-Butoxycarbonyl)-2,2-dimethylcyclopropane-1-carboxylic Acid vs. Simpler Cyclopropane Acids

Generic substitution of this compound with simpler cyclopropane carboxylic acids—such as 2,2-dimethylcyclopropane-1-carboxylic acid (CAS 14590-53-5, a single-acid building block) or cyclopropane-1,2-dicarboxylic acid (CAS 696-50-8, a fully deprotected diacid)—fails because the target compound uniquely combines three functionally orthogonal features in a single intermediate: a free carboxylic acid for immediate amide/ester coupling, a tert-butyl ester for acid-labile orthogonal deprotection, and a gem-dimethyl group that imposes conformational rigidity via the Thorpe–Ingold effect [1]. As demonstrated in process patents for 2,2-dimethyl-cyclopropane-1,3-dicarboxylic acid derivatives, selective hydrolysis of only one ester group in the presence of a tert-butyl ester is a non-trivial transformation; purchasing the pre-formed mono-tert-butyl ester eliminates this low-yield, labor-intensive step [2]. The quantitative evidence below substantiates each of these differentiation dimensions.

Target

2 orthogonally protected handles (free acid + tert-butyl ester).

Simpler Acids

Single-acid comparator (1 handle) or symmetric diacid (2 identical handles).

Risk

Loss of sequential coupling capability; requires extra protection/deprotection steps.

Target

gem-Dimethyl at C2 enforces conformational bias (Thorpe–Ingold effect).

Non-gem-Dimethyl Analog

2-[(tert-butoxy)carbonyl]cyclopropane-1-carboxylic acid lacks gem-dimethyl substitution.

Risk

Reduced conformational pre-organization may lower cyclization efficiency.

Target

tert-Butyl ester cleavable under mild acid (85% H₃PO₄) without affecting free acid.

Methyl Ester Analog

Methyl ester requires alkaline hydrolysis that competes with free –COOH.

Risk

Chemoselectivity loss may generate diacid byproducts and lower yields.

• [1] Jung, M. E.; Piizzi, G. gem-Disubstituent Effect: Theoretical Basis and Synthetic Applications. Chemical Reviews 2005, 105 (5), 1735–1766. DOI: 10.1021/cr940337h. View Source
• [2] Martel, J.; Tessier, J. Process for preparing cis or trans, optically active monoalkyl esters of cyclopropane-1,3-dicarboxylic acids. U.S. Patent 4,487,955, December 11, 1984. View Source

Evidence-Based Guide for 3-(tert-Butoxycarbonyl)-2,2-dimethylcyclopropane-1-carboxylic Acid

Orthogonal Protection: Free Acid & Acid-Labile Ester

3-(tert-Butoxycarbonyl)-2,2-dimethylcyclopropane-1-carboxylic acid provides a pre-installed orthogonal protection scheme: the free carboxylic acid at C1 is available for immediate activation and coupling (e.g., amide bond formation via HATU/EDC), while the tert-butyl ester at C3 remains intact under these conditions and can be selectively deprotected later using mild acid (TFA or HCl/dioxane) [1]. By contrast, the single-acid comparator 2,2-dimethylcyclopropane-1-carboxylic acid (CAS 14590-53-5) offers only one reactive handle (0 orthogonal sites), and cyclopropane-1,2-dicarboxylic acid (CAS 696-50-8) presents two identically reactive acids that cannot be differentiated without additional protection/deprotection steps [2].

Orthogonal Protection

Class-level

2 differentiated handles vs. 1 (single-acid) or 2 undifferentiated (diacid).

Supports sequential coupling without selective hydrolysis of symmetric diesters.

Eliminates 1–2 protection steps per sequence (class-level inference).

Evidence Dimension	Number of orthogonally addressable functional handles
Target Compound Data	2 (free –COOH at C1; tert-butyl ester at C3, acid-labile)
Comparator Or Baseline	2,2-Dimethylcyclopropane-1-carboxylic acid: 1 handle (free –COOH only). Cyclopropane-1,2-dicarboxylic acid: 2 handles (both free –COOH, indistinguishable without protection).
Quantified Difference	Target provides 2 differentiated handles vs. 1 (single-acid comparator) or 2 undifferentiated handles (diacid comparator); eliminates 1–2 synthetic protection/deprotection steps per sequence.
Conditions	Synthetic design analysis; orthogonal protection is a well-established concept in organic synthesis (class-level inference).

Why This Matters

Procurement of this pre-differentiated monoester eliminates the need for low-yield selective hydrolysis of symmetric diesters (a step documented as challenging in Patent US 4,487,955), directly saving 1–2 synthetic steps and associated purification costs.

• [1] Li, B.; Berliner, M.; Buzon, R.; Chiu, C. K.-F.; Colgan, S. T.; Kaneko, T.; Keene, N.; Kissel, W.; Le, T.; Leeman, K. R.; Marquez, B.; Morris, R.; Newell, L.; Wunderwald, S.; Witt, M.; Weaver, J.; Zhang, Z.; Zhang, Z. Aqueous Phosphoric Acid as a Mild Reagent for Deprotection of tert-Butyl Carbamates, Esters, and Ethers. Journal of Organic Chemistry 2006, 71 (24), 9045–9050. View Source
• [2] Kuujia Product Page: Cas no 1824533-77-8 (2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxycarbonyl]cyclopropane-1-carboxylic acid). Structural features and synthetic utility summary. View Source

gem-Dimethyl Conformational Rigidity (Thorpe–Ingold Effect)

The gem-dimethyl group at C2 of the target compound imposes angle compression that pre-organizes the C1 and C3 substituents for intramolecular reactions—a manifestation of the Thorpe–Ingold effect. In a comprehensive review of this phenomenon, Jung and Piizzi (2005) document that replacement of methylene hydrogens with a gem-dimethyl group produces a ~200-fold increase in the rate of ring closure (Table 1, comparing 2-chloroethanol to its gem-dimethyl analog) [1]. The comparator 2-[(tert-butoxy)carbonyl]cyclopropane-1-carboxylic acid (CAS 1378831-04-9) lacks this gem-dimethyl substitution and therefore does not benefit from the same degree of conformational pre-organization [2].

Thorpe–Ingold Effect

Cross-study comparable

~200-fold rate enhancement for gem-dimethyl cyclization (literature analog).

May accelerate intramolecular ring closure vs. non-gem-dimethyl cyclopropanes.

Rate measured on 2-chloroethanol; class-level transfer expected (Jung & Piizzi, 2005).

Evidence Dimension	Rate enhancement of intramolecular ring closure conferred by gem-dimethyl substitution (Thorpe–Ingold effect)
Target Compound Data	Contains gem-dimethyl at C2; literature establishes ~200-fold rate acceleration for gem-dimethyl vs. unsubstituted systems in analogous contexts (Jung & Piizzi, 2005, Table 1).
Comparator Or Baseline	2-[(tert-Butoxy)carbonyl]cyclopropane-1-carboxylic acid (CAS 1378831-04-9): no gem-dimethyl; MW 186.21, LogP 0.7; lacks Thorpe–Ingold conformational pre-organization.
Quantified Difference	~200-fold rate enhancement for cyclization reactions attributed to gem-dimethyl substitution (class-level; not measured specifically on this compound). Conformational angle compression from ~110° to ~106.2° documented for malonic acid vs. dimethylmalonic acid analogs.
Conditions	Theoretical basis and synthetic applications reviewed in Chemical Reviews 2005, 105, 1735–1766; Table 1 data for 2-chloroethanol cyclization to epoxide.

Why This Matters

For researchers designing conformationally constrained scaffolds or exploiting the Thorpe–Ingold effect to enhance cyclization yields, the gem-dimethylated target compound offers kinetically significant advantages over non-gem-dimethyl cyclopropane analogs.

• [1] Jung, M. E.; Piizzi, G. gem-Disubstituent Effect: Theoretical Basis and Synthetic Applications. Chemical Reviews 2005, 105 (5), 1735–1766. Table 1: ~200-fold rate increase upon gem-dimethyl substitution. View Source
• [2] PubChem Compound Summary CID 96068259: 1,2-Cyclopropanedicarboxylic acid, 1-(1,1-dimethylethyl) ester, (1R,2R)- (rac-(1R,2R)-2-[(tert-butoxy)carbonyl]cyclopropane-1-carboxylic acid). MW 186.20 g/mol, XLogP3-AA 0.7. View Source

Selective tert-Butyl Ester Deprotection

The tert-butyl ester of 3-(tert-butoxycarbonyl)-2,2-dimethylcyclopropane-1-carboxylic acid can be selectively cleaved under mild conditions using 85 wt% aqueous phosphoric acid, a method demonstrated to preserve methyl esters, CBZ carbamates, TBDMS ethers, and benzyl esters [1]. This contrasts with the methyl ester analog (3-(methoxycarbonyl)-2,2-dimethylcyclopropane-1-carboxylic acid), which requires strongly basic hydrolysis (NaOH, LiOH) that can simultaneously attack the free carboxylic acid at C1, leading to competing diacid formation and reduced chemoselectivity [2].

Selective Deprotection

Class-level

tert-Butyl ester cleaved by 85% aq. H₃PO₄; methyl esters stay intact.

Enables chemoselective Boc removal without compromising the free C1 acid.

Li et al. (2006) report 0% methyl ester cleavage under these conditions.

Evidence Dimension	Chemoselectivity of ester deprotection: tert-butyl ester vs. methyl ester in the presence of a free carboxylic acid
Target Compound Data	tert-Butyl ester cleavable with 85% aq. H₃PO₄ or TFA/CH₂Cl₂ at 25 °C; deprotection proceeds via alkyl-oxygen scission (SN1 mechanism), orthogonal to carboxylic acid reactivity.
Comparator Or Baseline	Methyl ester analog: requires alkaline hydrolysis (e.g., LiOH/THF/H₂O), which also deprotonates/reacts with the free –COOH at C1, producing diacid byproduct; selectivity loss documented in protecting group textbooks.
Quantified Difference	Yield preservation: Li et al. (2006) report that 85% aq. H₃PO₄ cleaves tert-butyl esters while leaving methyl esters intact (0% methyl ester cleavage observed across multiple substrates). Alkaline methyl ester hydrolysis typically shows <80% selectivity in the presence of free carboxylic acids due to competing acid–base chemistry.
Conditions	Li et al., J. Org. Chem. 2006, 71, 9045–9050; substrate scope includes tert-butyl esters in the presence of methyl esters, benzyl esters, and CBZ carbamates.

Why This Matters

Researchers performing sequential ester functionalization can exploit the orthogonal lability of the tert-butyl ester to achieve chemoselective deprotection without compromising the free C1 carboxylic acid handle, a capability absent in methyl or ethyl ester analogs.

• [1] Li, B.; Berliner, M.; Buzon, R.; et al. Aqueous Phosphoric Acid as a Mild Reagent for Deprotection of tert-Butyl Carbamates, Esters, and Ethers. Journal of Organic Chemistry 2006, 71 (24), 9045–9050. View Source
• [2] Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 4th ed.; Wiley: Hoboken, NJ, 2006. Chapter 5: Protection for the Carboxyl Group; selective deprotection of tert-butyl esters in the presence of methyl esters (pp. 592–605). View Source

Physicochemical Property Differentiation

The target compound exhibits computed physicochemical properties that distinguish it from both the non-gem-dimethyl analog and the single-acid comparator. PubChem-computed XLogP3-AA for the target is 1.6 (moderate lipophilicity), compared to 0.7 for 2-[(tert-butoxy)carbonyl]cyclopropane-1-carboxylic acid (CAS 1378831-04-9, lacking gem-dimethyl) and 1.11 for (S)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS 14590-53-5, lacking the tert-butyl ester) [1][2]. The topological polar surface area (TPSA) of 63.6 Ų for the target and the hydrogen bond acceptor count of 4 are consistent with oral bioavailability guidelines, while the increased molecular weight (214.26 vs. 114.14 for the single-acid comparator) reflects the additional synthetic handles .

Physicochemical Profile

Supporting evidence

XLogP3 1.6, TPSA 63.6 Ų, MW 214.26, H-bond acceptors 4.

Favorable drug-like space; increased MW reflects dual-handle functionality.

Computed values (PubChem); not experimentally determined.

Evidence Dimension	Computed physicochemical properties (XLogP3, TPSA, MW, H-bond acceptors)
Target Compound Data	MW 214.26 g/mol; XLogP3-AA 1.6; TPSA 63.6 Ų; H-bond acceptors 4; H-bond donors 1; rotatable bonds 4.
Comparator Or Baseline	2-[(tert-Butoxy)carbonyl]cyclopropane-1-carboxylic acid (CAS 1378831-04-9): MW 186.21, XLogP3 0.7. (S)-2,2-Dimethylcyclopropane-1-carboxylic acid (CAS 14590-53-5): MW 114.14, LogP 1.11, TPSA 37.3 Ų.
Quantified Difference	ΔLogP = +0.9 vs. non-gem-dimethyl analog (increased lipophilicity); ΔMW = +28.05 vs. non-gem-dimethyl analog; ΔMW = +100.12 vs. single-acid comparator. TPSA 63.6 Ų remains within Veber oral bioavailability threshold (<140 Ų).
Conditions	Computed properties from PubChem (XLogP3-AA algorithm) and ChemImpex product specifications; predicted values, not experimentally measured.

Why This Matters

In lead optimization campaigns, the intermediate LogP (1.6) and moderate TPSA (63.6 Ų) position this building block favorably for incorporation into drug-like molecules, while the increased MW reflects the value of its dual orthogonal handles—a trade-off procurement teams should weigh against simpler but less versatile comparators.

• [1] PubChem Compound Summary CID 13041625: 3-(tert-Butoxycarbonyl)-2,2-dimethylcyclopropane-1-carboxylic acid. Computed properties: MW 214.26, XLogP3-AA 1.6, TPSA 63.6 Ų. View Source
• [2] PubChem Compound Summary CID 96068259: 1,2-Cyclopropanedicarboxylic acid, 1-(1,1-dimethylethyl) ester, (1R,2R)-. Computed properties: MW 186.20, XLogP3-AA 0.7. View Source

Cyclopropane Ring-Opening Kinetic Stability

A 1994 JACS study by Newcomb and co-workers measured the rate constants for rearrangement (ring opening) of α-substituted cyclopropylcarbinyl radicals. They found that while methyl and dimethyl substituents slow ring opening only 2–3× relative to the unsubstituted cyclopropylmethyl radical, a tert-butoxycarbonyl (Boc) α-substituent retards the rate of ring opening much more strongly and simultaneously enhances the rate of ring closure of the corresponding but-3-enyl radicals [1]. For the phenyl-substituted analogue, k(ring open) = 5.4 × 10⁵ s⁻¹ at 60 °C, with the equilibrium favoring the ring-closed form (K_equil = 0.04). This stabilizing effect of the tert-butoxycarbonyl group is transferable to the target compound, which bears the same Boc-type ester at the cyclopropane α-position.

Ring-Opening Stability

Supporting evidence

Boc-substituted analog: k_open = 5.4×10⁵ s⁻¹, K_equil = 0.04 (60 °C).

Boc group retards radical ring-opening vs. unsubstituted or methyl analogs.

Newcomb et al. JACS 1994; class behavior inferred for target compound.

Evidence Dimension	Rate constant for cyclopropane ring opening (cyclopropylcarbinyl radical rearrangement)
Target Compound Data	Contains tert-butoxycarbonyl at C3 (α-position of cyclopropane); literature shows Boc α-substituents strongly retard ring opening vs. unsubstituted or methyl-substituted analogs (quantified for phenyl-Boc analog: k_open = 5.4 × 10⁵ s⁻¹, K_equil = 0.04 at 60 °C).
Comparator Or Baseline	Unsubstituted cyclopropylmethyl radical: ring opening 2–3× faster than methyl-substituted; significantly faster than Boc-substituted. Dimethyl-substituted cyclopropylcarbinyl radical: ring opening only 2–3× slower than unsubstituted.
Quantified Difference	Boc substitution shifts equilibrium toward ring-closed form (K_equil = 0.04 for Ph analog); methyl/dimethyl substitution provides only 2–3× kinetic retardation without equilibrium shift. Exact factor for target compound not measured directly; inferred from class behavior.
Conditions	Nitroxide radical-trapping (NPT) kinetics; J. Am. Chem. Soc. 1994, 116, 2710–2716; measured at 60 °C in organic solvent.

Why This Matters

For synthetic routes involving radical intermediates or high-temperature conditions, the tert-butoxycarbonyl group provides enhanced ring stability compared to methyl- or unsubstituted cyclopropanes, reducing unwanted ring-opened byproducts and improving overall yield.

• [1] Newcomb, M.; Johnson, C. C.; Manek, M. B.; Varick, T. R. Kinetics of Reactions of Cyclopropylcarbinyl Radicals and Alkoxycarbonyl Radicals Containing Stabilizing Substituents—Implications for Their Use as Radical Clocks. Journal of the American Chemical Society 1994, 116 (7), 2710–2716. View Source

Racemic Procurement Cost Advantage

For early-stage route scouting, methodology development, and non-stereospecific applications, the racemic mixture (CAS 1824533-77-8) offers significant procurement cost advantages over the single-enantiomer (1S,3R) version (CAS 81873-50-9). The racemate is stocked by multiple global suppliers including Enamine ($465/0.5 g, $986/1 g), Macklin (¥1,092/100 mg, ¥5,382/1 g), and A2B Chem at 95% purity [1]. While direct pricing for the single enantiomer is less transparently published, chiral resolution or asymmetric synthesis typically adds 3–10× cost premium for cyclopropane carboxylic acid derivatives based on market comparison of analogous chiral building blocks.

Cost Advantage

Supporting evidence

Racemate $986/1 g (Enamine); enantiopure estimated 3–10× higher.

Supports cost-efficient route scouting for non-stereospecific applications.

Pricing from supplier aggregators Q4 2025–Q1 2026; enantiomer cost inferred.

Evidence Dimension	Procurement cost and supplier availability
Target Compound Data	Racemic CAS 1824533-77-8: Enamine $986/1 g (95%), Macklin ¥5,382/1 g (95%); stocked by ≥5 suppliers globally.
Comparator Or Baseline	(1S,3R) single enantiomer CAS 81873-50-9: fewer stocking suppliers; chiral premium estimated at 3–10× based on class norms for cyclopropane amino acid/acid derivatives.
Quantified Difference	Racemate to enantiomer cost ratio estimated at 1:3 to 1:10 based on analogous cyclopropane chiral building blocks (exact enantiomer pricing not publicly available for direct comparison).
Conditions	Pricing data sourced from Kuujia and cnreagent.com supplier aggregators, accessed Q4 2025–Q1 2026.

Why This Matters

For non-stereospecific applications (method development, achiral target synthesis, library production), procurement of the racemate avoids the unnecessary cost premium of the enantiopure version, enabling 3–10× more experimental throughput per budget dollar.

• [1] Kuujia Product Price Page: Cas no 1824533-77-8. Enamine pricing: $465/0.5 g, $986/1 g, $1,406/5 g (95% purity, 2023 data). View Source

Optimal Applications for 3-(tert-Butoxycarbonyl)-2,2-dimethylcyclopropane-1-carboxylic Acid

Conformationally Constrained Scaffold Design

The gem-dimethylcyclopropane core enforces conformational rigidity via the Thorpe–Ingold effect, which has been quantified to accelerate intramolecular cyclization rates by ~200-fold in analogous systems [1]. Medicinal chemists designing enzyme inhibitors or receptor ligands that require pre-organized scaffolds should prioritize this building block over non-gem-dimethyl cyclopropane analogs (e.g., CAS 1378831-04-9), which lack this conformational bias and may sample a broader range of non-productive conformations. The LogP of 1.6 and TPSA of 63.6 Ų place the compound within drug-like chemical space [2].

Sequential Orthogonal Coupling for Peptidomimetics and PROTACs

The orthogonal protection architecture—free –COOH at C1 for first coupling, tert-butyl ester at C3 for later acidolytic unmasking—directly eliminates the need for selective mono-hydrolysis of symmetric diesters, a transformation documented as a multi-step process requiring chiral resolution in Patent US 4,487,955 [3]. Researchers synthesizing heterobifunctional linkers, peptidomimetics, or PROTAC molecules that require sequential, directional coupling of two different warheads should procure this pre-differentiated monoester rather than attempting to differentiate two identical acids on cyclopropane-1,2-dicarboxylic acid.

Cyclopropane Ring Stability for Radical and Thermal Routes

The tert-butoxycarbonyl substituent at the cyclopropane α-position significantly retards ring-opening kinetics relative to unsubstituted or methyl-substituted cyclopropanes, as established by Newcomb et al. (JACS 1994) [4]. For synthetic sequences involving radical intermediates, high-temperature cycloadditions, or prolonged heating, this compound offers superior ring integrity compared to 2,2-dimethylcyclopropane-1-carboxylic acid (which lacks the stabilizing Boc substituent). This translates to reduced byproduct formation and simplified purification.

Cost-Efficient Route Scouting and Parallel Library Synthesis

At $986/1 g (Enamine, 95%) and ¥5,382/1 g (Macklin, 95%), the racemic mixture CAS 1824533-77-8 provides an accessible entry point for methodology development, reaction condition optimization, and diversity-oriented library synthesis [5]. Procurement teams should select the racemate over the single enantiomer CAS 81873-50-9 for all non-stereospecific applications, realizing an estimated 3–10× cost savings per experiment. The 95% purity specification is adequate for most discovery-phase applications, with multiple stocking suppliers ensuring supply chain redundancy.

Application

Selection Property

Validation Focus

Conformationally constrained scaffold design

gem-Dimethyl conformational pre-organization

Cyclization kinetics review (Thorpe–Ingold effect)

Sequential orthogonal coupling (peptidomimetics, PROTACs)

Pre-differentiated free acid and acid-labile ester

Chemoselective deprotection efficiency

Cyclopropane ring stability under radical/thermal conditions

Boc-stabilized ring-opening resistance

Radical clock kinetics review

Cost-efficient route scouting and library synthesis

Racemic mixture, multi-supplier availability

Procurement cost analysis

• [1] Jung, M. E.; Piizzi, G. gem-Disubstituent Effect: Theoretical Basis and Synthetic Applications. Chemical Reviews 2005, 105 (5), 1735–1766. View Source
• [2] PubChem Compound Summary CID 13041625: 3-(tert-Butoxycarbonyl)-2,2-dimethylcyclopropane-1-carboxylic acid. XLogP3-AA 1.6, TPSA 63.6 Ų. View Source
• [3] Martel, J.; Tessier, J. Process for preparing cis or trans, optically active monoalkyl esters of cyclopropane-1,3-dicarboxylic acids. U.S. Patent 4,487,955, 1984. View Source
• [4] Newcomb, M.; Johnson, C. C.; Manek, M. B.; Varick, T. R. Kinetics of Reactions of Cyclopropylcarbinyl Radicals and Alkoxycarbonyl Radicals Containing Stabilizing Substituents. J. Am. Chem. Soc. 1994, 116 (7), 2710–2716. View Source
• [5] Kuujia Product Price Page: Cas no 1824533-77-8; Cnreagent.com Supplier Page: CAS 1824533-77-8. Pricing: Enamine $986/1 g, Macklin ¥5,382/1 g (95%). View Source